Acid Green 3
Acid Green 3
C.i. acid green 3 appears as a dull dark green powder. Used as a dye for silk or wool and biological stains.
Brand Name:
Vulcanchem
CAS No.:
4680-78-8
VCID:
VC0523684
InChI:
InChI=1S/C37H36N2O6S2.Na/c1-3-38(26-28-10-8-14-35(24-28)46(40,41)42)33-20-16-31(17-21-33)37(30-12-6-5-7-13-30)32-18-22-34(23-19-32)39(4-2)27-29-11-9-15-36(25-29)47(43,44)45;/h5-25H,3-4,26-27H2,1-2H3,(H-,40,41,42,43,44,45);
SMILES:
CCN(CC1=CC(=CC=C1)S(=O)(=O)[O-])C2=CC=C(C=C2)C(=C3C=CC(=[N+](CC)CC4=CC(=CC=C4)S(=O)(=O)[O-])C=C3)C5=CC=CC=C5.[Na+]
Molecular Formula:
C37H36N2NaO6S2
Molecular Weight:
691.8 g/mol
Acid Green 3
CAS No.: 4680-78-8
Cat. No.: VC0523684
Molecular Formula: C37H36N2NaO6S2
Molecular Weight: 691.8 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | C.i. acid green 3 appears as a dull dark green powder. Used as a dye for silk or wool and biological stains. |
|---|---|
| CAS No. | 4680-78-8 |
| Molecular Formula | C37H36N2NaO6S2 |
| Molecular Weight | 691.8 g/mol |
| IUPAC Name | 3-[[N-ethyl-4-[[4-[ethyl-[(3-sulfophenyl)methyl]azaniumylidene]cyclohexa-2,5-dien-1-ylidene]-phenylmethyl]anilino]methyl]benzenesulfonate |
| Standard InChI | InChI=1S/C37H36N2O6S2.Na/c1-3-38(26-28-10-8-14-35(24-28)46(40,41)42)33-20-16-31(17-21-33)37(30-12-6-5-7-13-30)32-18-22-34(23-19-32)39(4-2)27-29-11-9-15-36(25-29)47(43,44)45;/h5-25H,3-4,26-27H2,1-2H3,(H-,40,41,42,43,44,45); |
| Standard InChI Key | GUAOEJNHZUVOQJ-UHFFFAOYSA-N |
| Impurities | In Japan, guinea green B has the following specifications: purity, 85% min; inorganic salt, 4% max; and water content, 10% max. |
| SMILES | CCN(CC1=CC(=CC=C1)S(=O)(=O)[O-])C2=CC=C(C=C2)C(=C3C=CC(=[N+](CC)CC4=CC(=CC=C4)S(=O)(=O)[O-])C=C3)C5=CC=CC=C5.[Na+] |
| Canonical SMILES | CCN(CC1=CC(=CC=C1)S(=O)(=O)[O-])C2=CC=C(C=C2)C(=C3C=CC(=[N+](CC)CC4=CC(=CC=C4)S(=O)(=O)O)C=C3)C5=CC=CC=C5.[Na] |
| Appearance | Solid powder |
| Colorform | A dull, dark green powder or bright crystalline solid Maroon-purple powder A dull, dark green powder or a bright, crystalline solid |
| Melting Point | 255 °C (decomposes) |
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